![molecular formula C22H25FN2O3 B5115574 N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide](/img/structure/B5115574.png)
N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide
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Overview
Description
N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide, also known as FMPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In
Scientific Research Applications
N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide has been used in a variety of scientific research applications due to its ability to modulate various biological processes. One of the most promising applications of this compound is in the field of neuroscience, where it has been shown to have neuroprotective effects. This compound has also been studied for its potential use in cancer research, where it has been shown to inhibit the growth of certain types of cancer cells. Additionally, this compound has been used in studies investigating the role of oxidative stress in various disease states.
Mechanism of Action
The mechanism of action of N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide is not fully understood, but it is thought to act through multiple pathways. This compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to modulate the activity of various enzymes and signaling pathways, which may contribute to its effects on cancer cells and other biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective and anticancer effects, this compound has been shown to have anti-inflammatory and analgesic effects. This compound has also been shown to modulate the activity of various neurotransmitters, including dopamine and serotonin, which may contribute to its effects on behavior and mood.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide in lab experiments is its high purity and reliability. This compound is also relatively easy to synthesize, making it a cost-effective compound for scientific research. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experimental setups.
Future Directions
There are many potential future directions for research on N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide. One area of interest is in the development of this compound derivatives with improved solubility and potency. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on various biological processes. This compound may also have potential applications in the development of new therapies for neurodegenerative diseases, cancer, and other conditions.
Synthesis Methods
N-(3-fluoro-4-methylbenzyl)-1-(2-methoxybenzyl)-6-oxo-3-piperidinecarboxamide can be synthesized using a multi-step process that involves the reaction of various starting materials. The synthesis begins with the reaction of 3-fluoro-4-methylbenzylamine and 2-methoxybenzaldehyde to form an imine intermediate. This intermediate is then reacted with piperidine-3-carboxylic acid to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a reliable compound for scientific research.
Properties
IUPAC Name |
N-[(3-fluoro-4-methylphenyl)methyl]-1-[(2-methoxyphenyl)methyl]-6-oxopiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN2O3/c1-15-7-8-16(11-19(15)23)12-24-22(27)18-9-10-21(26)25(14-18)13-17-5-3-4-6-20(17)28-2/h3-8,11,18H,9-10,12-14H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRPGRIHDRUANJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CNC(=O)C2CCC(=O)N(C2)CC3=CC=CC=C3OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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